Cas no 1784462-54-9 (3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid)

3-Amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid is a specialized heterocyclic amino acid derivative featuring a cyclopentapyrazole core. Its unique structure combines a carboxylic acid functionality with an amino group and a fused bicyclic system, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound's rigid scaffold and functional groups enable its use in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its well-defined stereochemistry and stability under standard conditions further enhance its utility in peptide mimetics and structure-activity relationship studies. This compound is particularly suited for applications requiring precise molecular recognition and targeted pharmacological activity.

3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid structure

1784462-54-9 structure

Product Name:3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid

CAS No:1784462-54-9

MF:C₉H₁₃N₃O₂

MW:195.218421697617

CID:6349315

PubChem ID:84666053

Update Time:2025-10-31

3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid
- EN300-1776090
- 1784462-54-9
- 3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid
- Inchi： 1S/C9H13N3O2/c10-6(4-8(13)14)9-5-2-1-3-7(5)11-12-9/h6H,1-4,10H2,(H,11,12)(H,13,14)
- InChI Key： HEOZLJMEVUHAJQ-UHFFFAOYSA-N
- SMILES： OC(CC(C1C2=C(CCC2)NN=1)N)=O

Computed Properties

Exact Mass: 195.100776666g/mol
Monoisotopic Mass: 195.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3
Topological Polar Surface Area: 92Å²

3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1776090-0.05g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	0.05g	$1056.0	2023-09-20
Enamine	EN300-1776090-0.1g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	0.1g	$1106.0	2023-09-20
Enamine	EN300-1776090-0.25g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	0.25g	$1156.0	2023-09-20
Enamine	EN300-1776090-0.5g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	0.5g	$1207.0	2023-09-20
Enamine	EN300-1776090-1.0g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	1g	$1256.0	2023-06-03
Enamine	EN300-1776090-2.5g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	2.5g	$2464.0	2023-09-20
Enamine	EN300-1776090-5.0g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	5g	$3645.0	2023-06-03
Enamine	EN300-1776090-10.0g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	10g	$5405.0	2023-06-03
Enamine	EN300-1776090-1g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	1g	$1256.0	2023-09-20
Enamine	EN300-1776090-5g	3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid	1784462-54-9	5g	$3645.0	2023-09-20

3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid Related Literature

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Additional information on 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid

Comprehensive Overview of 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid (CAS No. 1784462-54-9): Structure, Applications, and Research Insights

The compound 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid (CAS No. 1784462-54-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentapyrazole core linked to an aminopropanoic acid moiety, makes it a versatile building block for drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a precursor for small-molecule inhibitors and peptide mimetics, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid has surged due to their role in addressing drug resistance and improving bioavailability. The cyclopentapyrazole scaffold is known for its metabolic stability, a critical factor in the design of next-generation therapeutics. This compound’s CAS No. 1784462-54-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and fragment-based drug design.

From a synthetic perspective, the aminopropanoic acid side chain offers opportunities for derivatization, enabling the creation of analogs with enhanced binding affinity or selectivity. This adaptability is crucial for researchers exploring GPCR modulators or enzyme inhibitors, topics frequently queried in AI-driven literature searches. The compound’s logP and hydrogen-bonding capacity are also key parameters in computational chemistry models, making it a subject of interest in molecular docking simulations.

Beyond pharmaceuticals, 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid has potential applications in agrochemicals and material science. Its bifunctional nature allows for integration into polymers or chelating agents, addressing growing interest in sustainable chemistry. Environmental scientists have also explored its biodegradability profile, a hot topic in green chemistry forums.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques commonly searched alongside its CAS No. 1784462-54-9. Recent patent literature suggests its utility in prodrug formulations, particularly for CNS-targeted delivery—a trending area in neuropharmacology research.

In conclusion, 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propanoic acid represents a multifaceted tool for modern chemistry. Its intersection with precision medicine, computational drug design, and green synthesis positions it as a compound of enduring scientific value, answering pressing questions in today’s research-driven landscape.